4-Chloro-2-methyl-1H-benzo[d]imidazole

• IUPAC Name: 4-chloro-2-methyl-1H-benzimidazole
• InChI: InChI=1S/C8H7ClN2/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-4H,1H3,(H,10,11)
• InChI Key: LRJKAKFRLUGCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=CC=C2Cl
• Molecular Formula: C8H7ClN2
• DSSTOX Substance ID: DTXSID70363316
• Molecular Weight: 166.61 g/mol
• CAS RN: 5599-82-6

Description

4-Chloro-2-methyl-1H-benzo[d]imidazole is a chemical compound with the empirical formula C8H7ClN2. It is part of the benzimidazole family, which are heterocyclic aromatic organic compounds. This compound is a white or colorless solid that is highly soluble in water and other polar solvents.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2-methyl-1H-benzo[d]imidazole consists of a benzene ring fused with an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom. The compound also contains a chlorine atom and a methyl group attached to the benzimidazole core.

Physical And Chemical Properties Analysis

4-Chloro-2-methyl-1H-benzo[d]imidazole is a solid at room temperature. It has a molecular weight of 166.61. The compound is highly soluble in water and other polar solvents.

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It’s the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

One specific application of imidazole derivatives is in the field of cancer research. For example, 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazol-2-yl)-6-fluoropyrimidin-2-amine have been synthesized and evaluated for antitumor potential against different cell lines.

Another application is in the field of infectious disease research. Specifically, 1H-Benzo[d]imidazole based PqsR inhibitors have been designed, synthesized, and evaluated as adjuvant therapy for Pseudomonas aeruginosa infections. These inhibitors interfere with the pqs system, one of three quorum sensing systems in P. aeruginosa, resulting in a reduction of bacterial virulence gene expression and biofilm maturation.

Safety And Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation).

Citations

Direct, Regioselective N-Alkylation of 1,3-Azoles

S Chen, RF Graceffa, AA Boezio - Organic letters, 2016 - ACS Publications

Regioselective N-alkylation of 1,3-azoles is a valuable transformation. Organomagnesium reagents were discovered to be competent bases to affect regioselective alkylation of various …

Number of citations: 33 pubs.acs.org